Cas no 1190320-26-3 (4-Cyano-6-aza-2-oxindole)

• Product Name: 4-Cyano-6-aza-2-oxindole
• CAS No: 1190320-26-3
• MF: C₈H₅N₃O
• MW: 159.144800901413
• CID: 4562397
• Update Time: 2025-05-23

4-Cyano-6-aza-2-oxindole Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-aza-2-oxindole
• 2-oxo-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile

• Inchi： 1S/C8H5N3O/c9-2-5-3-10-4-7-6(5)1-8(12)11-7/h3-4H,1H2,(H,11,12)
• InChI Key： DPWJZAMAZSWBMR-UHFFFAOYSA-N
• SMILES： C1=NC=C(C#N)C2CC(=O)NC1=2

Additional information on 4-Cyano-6-aza-2-oxindole

Exploring the Chemical and Biological Properties of 4-Cyano-6-aza-2-oxindole (CAS No. 1190320-26-3)

The compound 4-Cyano-6-aza-2-oxindole (CAS No. 1190320-26-3) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxindoles, which are known for their diverse biological activities and structural versatility. The 4-cyano group attached to the oxindole framework introduces unique electronic properties, making it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of 4-Cyano-6-aza-2-oxindole as a scaffold for developing bioactive molecules. Researchers have explored its ability to modulate cellular signaling pathways, particularly those involving kinases and proteases. The 6-aza substitution in the oxindole ring enhances its interactions with biological targets, making it a valuable tool in medicinal chemistry.

The synthesis of 4-Cyano-6-aza-2-oxindole involves a multi-step process that typically begins with the preparation of an appropriate indole derivative. The introduction of the cyano group at position 4 is achieved through nucleophilic substitution or other suitable methods, depending on the starting material. The CAS No. 1190320-26-3 identifier ensures that this compound can be easily referenced in scientific literature and databases.

One of the most intriguing aspects of 4-Cyano-6-aza-2-oxindole is its ability to exhibit selective cytotoxicity against cancer cells. Recent experiments have demonstrated that this compound can inhibit the proliferation of various cancer cell lines without significantly affecting normal cells. This selectivity is attributed to its ability to target specific pathways involved in cancer cell survival and proliferation.

In addition to its biological properties, 4-Cyano-6-Aza-Oxindole has shown promise in materials science applications. Its electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers are actively exploring ways to optimize its electronic characteristics for these applications.

The structural flexibility of 4-Cyano-Oxindole Derivatives allows for further functionalization, enabling the creation of libraries of related compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds for drug development programs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.

Looking ahead, the continued exploration of 4-Cyano-Oxindole Derivatives is expected to yield new insights into their biological mechanisms and therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into clinically relevant treatments.